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Compound of Interest

Compound Name: CZC-25146 hydrochloride

Cat. No.: B1139147 Get Quote

Technical Support Center: CZC-25146
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling and use of CZC-25146
hydrochloride in experiments to prevent its degradation and ensure experimental

reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving CZC-25146 hydrochloride?

A1: CZC-25146 hydrochloride is soluble in DMSO (Dimethyl Sulfoxide) up to 100 mM.[1] It is

insoluble in water and ethanol.[2] For most in vitro experiments, preparing a concentrated stock

solution in anhydrous, high-purity DMSO is recommended.

Q2: How should I store the solid compound and stock solutions of CZC-25146 hydrochloride?

A2: Proper storage is critical to prevent degradation. The solid powder should be stored at

-20°C, desiccated, and protected from light.[3] Stock solutions in DMSO should be aliquoted

into single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C for up to 6

months or at -80°C for up to 1 year.[2][4][5]

Q3: Is CZC-25146 hydrochloride sensitive to light?
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A3: Yes, it is recommended to protect CZC-25146 hydrochloride from light.[3] Both the solid

compound and solutions should be stored in amber vials or tubes wrapped in foil. Experiments

should be conducted with minimal light exposure where possible.

Q4: What is the stability of CZC-25146 hydrochloride in aqueous solutions or cell culture

media?

A4: As a hydrochloride salt, CZC-25146 hydrochloride is more stable in acidic conditions. In

neutral or alkaline aqueous solutions, it may be prone to precipitation and degradation over

time. It is recommended to prepare fresh dilutions of the DMSO stock solution into your

aqueous buffer or cell culture medium immediately before each experiment. Do not store CZC-
25146 hydrochloride in aqueous solutions for extended periods.

Q5: Can I sonicate or heat CZC-25146 hydrochloride to aid dissolution?

A5: Gentle warming and sonication can be used to aid the dissolution of CZC-25146
hydrochloride in DMSO if precipitation is observed.[4] However, prolonged heating should be

avoided as it may promote degradation.
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Issue Potential Cause Recommended Solution

Inconsistent or lower than

expected potency in

bioassays.

Compound degradation due to

improper storage or handling.

- Ensure the solid compound

and stock solutions are stored

at the correct temperature,

protected from light, and

desiccated. - Aliquot stock

solutions to avoid multiple

freeze-thaw cycles. - Prepare

fresh working solutions from

the DMSO stock for each

experiment.

Precipitation of the compound

in aqueous buffer or cell

culture medium.

Low aqueous solubility of the

free base form. The final

concentration of DMSO in the

working solution may be too

low to maintain solubility.

- Increase the final DMSO

concentration in your assay if

permissible for your

experimental system. -

Prepare the working solution

by adding the DMSO stock to

the aqueous buffer/medium

with vigorous vortexing. - Do

not store the compound in

aqueous solutions.

Variability between

experimental replicates.

Inhomogeneous solution or

degradation of the compound

in the working solution over the

course of the experiment.

- Ensure the stock solution is

fully dissolved and

homogenous before making

dilutions. - Prepare a sufficient

volume of the working solution

for all replicates at once to

ensure consistency. - For long-

term experiments, consider

replenishing the compound in

the medium at regular

intervals.

Loss of activity in stock

solutions over time.

Degradation due to moisture

absorption by DMSO or

exposure to light.

- Use anhydrous, high-purity

DMSO to prepare stock

solutions.[2] - Store stock
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solutions in tightly sealed vials

at -20°C or -80°C. - Protect

stock solution vials from light.

Quantitative Data Summary
Table 1: Physicochemical and Biological Properties of CZC-25146

Property Value Reference

Molecular Weight 488.54 g/mol (free base) [1]

Molecular Formula C₂₂H₂₅FN₆O₄S [1]

CAS Number 1191911-26-8 [1]

Purity ≥98% (HPLC) [1]

IC₅₀ (wild-type LRRK2) 4.76 nM [1][6]

IC₅₀ (G2019S LRRK2) 6.87 nM [1][6]

Solubility in DMSO Up to 100 mM [1]

Solubility in Water Insoluble [2]

Solubility in Ethanol Insoluble [2]

Table 2: Recommended Storage Conditions for CZC-25146 Hydrochloride

Form
Storage
Temperature

Duration
Special
Conditions

Reference

Solid Powder -20°C Up to 3 years
Desiccate,

Protect from light
[2][7]

DMSO Stock

Solution
-20°C Up to 6 months

Aliquot, Protect

from light
[5]

DMSO Stock

Solution
-80°C Up to 1 year

Aliquot, Protect

from light
[2][4]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

CZC-25146 hydrochloride (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Procedure:

1. Allow the vial of solid CZC-25146 hydrochloride to equilibrate to room temperature

before opening to prevent condensation.

2. Weigh the desired amount of the compound. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.89 mg of CZC-25146 (free base molecular weight: 488.54

g/mol ). Note: Always refer to the batch-specific molecular weight on the product's

certificate of analysis.

3. Add the appropriate volume of anhydrous DMSO to the solid compound.

4. Vortex the solution until the compound is completely dissolved. Gentle warming or brief

sonication can be used if necessary.

5. Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

Materials:

10 mM CZC-25146 hydrochloride stock solution in DMSO

Pre-warmed cell culture medium
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Procedure:

1. Thaw an aliquot of the 10 mM DMSO stock solution at room temperature.

2. Calculate the volume of the stock solution needed to achieve the desired final

concentration in your cell culture medium. For example, to prepare 1 mL of a 10 µM

working solution, you will need 1 µL of the 10 mM stock solution.

3. Perform a serial dilution if necessary for lower final concentrations to ensure accuracy.

4. Add the calculated volume of the DMSO stock solution to the pre-warmed cell culture

medium. Immediately vortex or pipette up and down to mix thoroughly and prevent

precipitation.

5. The final concentration of DMSO in the cell culture medium should be kept as low as

possible (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity.

6. Use the freshly prepared working solution immediately.
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Caption: LRRK2 signaling pathway and the inhibitory action of CZC-25146.
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Caption: Recommended workflow for experiments using CZC-25146 hydrochloride.
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Caption: Key factors for ensuring the stability of CZC-25146 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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